Cas no 905710-76-1 (5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)
5-Methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is a boron-containing heterocyclic compound featuring a benzoxaborole core with a methyl substituent at the 5-position. This structure imparts unique reactivity, particularly in medicinal chemistry and catalysis, due to the electron-deficient boron center and the adjacent hydroxyl group. The compound is of interest for its potential as an intermediate in the synthesis of bioactive molecules, including antimicrobial and anti-inflammatory agents. Its stability and solubility in organic solvents facilitate its use in cross-coupling reactions and other boron-mediated transformations. The benzoxaborole scaffold is also explored for its ability to form reversible covalent interactions with biological targets, enhancing selectivity in drug design.
905710-76-1 structure
Product Name:5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
CAS No:905710-76-1
MF:C8H9BO2
MW:147.966862440109
MDL:MFCD22415409
CID:3031802
PubChem ID:11845749
Update Time:2025-10-29
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-methylbenzo[c][1,2]oxaborol-1(3H)-ol
- DPQXHKISEXZJPD-UHFFFAOYSA-N
- 1,3-dihydro-1-hydroxy-5-methyl-2,1-benzoxaborole
- 1-hydroxy-5-methyl-3H-2,1-benzoxaborole
- D73935
- Z1504670737
- 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-methyl-
- EN300-262844
- CHEMBL213941
- CS-0078582
- 905710-76-1
- SCHEMBL499992
- 5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
- DB-102944
- 5-methyl-3H-2,1-benzoxaborol-1-ol
- HS-8847
-
- MDL： MFCD22415409
- Inchi： 1S/C8H9BO2/c1-6-2-3-8-7(4-6)5-11-9(8)10/h2-4,10H,5H2,1H3
- InChI Key： DPQXHKISEXZJPD-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C)=CC=2C1)O
Computed Properties
- Exact Mass: 148.0695597g/mol
- Monoisotopic Mass: 148.0695597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M337058-10mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M337058-50mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 50mg |
$ 250.00 | 2022-06-02 | ||
| TRC | M337058-100mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 100mg |
$ 365.00 | 2022-06-02 | ||
| Enamine | EN300-262844-100mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 95.0% | 100mg |
$253.0 | 2022-02-28 | |
| Enamine | EN300-262844-250mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 95.0% | 250mg |
$289.0 | 2022-02-28 | |
| Enamine | EN300-262844-500mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 95.0% | 500mg |
$325.0 | 2022-02-28 | |
| Enamine | EN300-262844-1000mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 95.0% | 1g |
$361.0 | 2022-02-28 | |
| Enamine | EN300-262844-2500mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 95.0% | 2500mg |
$860.0 | 2022-02-28 | |
| Enamine | EN300-262844-5000mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 95.0% | 5g |
$1690.0 | 2022-02-28 | |
| Enamine | EN300-262844-10000mg |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol |
905710-76-1 | 95.0% | 10g |
$3353.0 | 2022-02-28 |
5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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